N-(2,1,3-benzothiadiazol-4-yl)-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide

• Molecular Formula: C21H16ClN3O3S
• Molecular Weight: 425.9 g/mol
• IUPAC Name: N-(2,1,3-benzothiadiazol-4-yl)-4-[(4-chlorophenyl)methoxy]-3-methoxybenzamide
• InChI: InChI=1S/C21H16ClN3O3S/c1-27-19-11-14(7-10-18(19)28-12-13-5-8-15(22)9-6-13)21(26)23-16-3-2-4-17-20(16)25-29-24-17/h2-11H,12H2,1H3,(H,23,26)
• InChI Key: XYIHOIYCWAXXHY-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)C(=O)NC2=CC=CC3=NSN=C32)OCC4=CC=C(C=C4)Cl

Description

N-(2,1,3-benzothiadiazol-4-yl)-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide, also known as BZML, is a benzamide derivative that has been the focus of scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(2,1,3-benzothiadiazol-4-yl)-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide is not fully understood. However, it has been suggested that N-(2,1,3-benzothiadiazol-4-yl)-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide may act by inhibiting the activity of certain enzymes or proteins involved in inflammation, cancer growth, and neurodegeneration.
Biochemical and Physiological Effects:
N-(2,1,3-benzothiadiazol-4-yl)-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that N-(2,1,3-benzothiadiazol-4-yl)-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide can inhibit the growth of cancer cells and reduce inflammation by inhibiting the activity of certain enzymes and proteins. In vivo studies have shown that N-(2,1,3-benzothiadiazol-4-yl)-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide can protect against neurodegeneration and improve cognitive function.

Advantages and Limitations for Lab Experiments

N-(2,1,3-benzothiadiazol-4-yl)-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to have potential therapeutic applications in various diseases. However, N-(2,1,3-benzothiadiazol-4-yl)-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide has some limitations for lab experiments. It has limited solubility in water, which can make it difficult to use in certain experiments. Additionally, the exact mechanism of action of N-(2,1,3-benzothiadiazol-4-yl)-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of N-(2,1,3-benzothiadiazol-4-yl)-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide. One potential direction is to further investigate the mechanism of action of N-(2,1,3-benzothiadiazol-4-yl)-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide. This could involve studying the interactions of N-(2,1,3-benzothiadiazol-4-yl)-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide with specific enzymes or proteins to better understand its effects on inflammation, cancer growth, and neurodegeneration. Another potential direction is to study the potential therapeutic applications of N-(2,1,3-benzothiadiazol-4-yl)-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide in other diseases, such as cardiovascular disease and diabetes. Additionally, further studies could be conducted to optimize the synthesis method of N-(2,1,3-benzothiadiazol-4-yl)-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide and improve its solubility in water.

Synthesis Methods

N-(2,1,3-benzothiadiazol-4-yl)-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide can be synthesized through a multi-step process involving the reaction of 4-(4-chlorobenzyl)oxy-3-methoxybenzoic acid with thionyl chloride to form 4-(4-chlorobenzyl)oxy-3-methoxybenzoyl chloride. This intermediate is then reacted with 2-aminobenzothiazole to form N-(2,1,3-benzothiadiazol-4-yl)-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide.

Scientific Research Applications

N-(2,1,3-benzothiadiazol-4-yl)-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide has been studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory, anti-cancer, and neuroprotective properties. N-(2,1,3-benzothiadiazol-4-yl)-4-[(4-chlorobenzyl)oxy]-3-methoxybenzamide has been studied in vitro and in vivo for its ability to inhibit the growth of cancer cells, reduce inflammation, and protect against neurodegenerative diseases.